Cas no 1323247-65-9 (Cephalexin Diketopiperazine Monoacid(Mixture of Diastereomers))

• Product Name: Cephalexin Diketopiperazine Monoacid(Mixture of Diastereomers)
• CAS No: 1323247-65-9
• MF: C₁₆H₁₉N₃O₅S
• MW: 365.40416264534
• CID: 1062259
• PubChem ID: 131699023
• Update Time: 2025-07-23

Cephalexin Diketopiperazine Monoacid(Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• Cephalexin Diketopiperazine Monoacid(Mixture of Diastereomers)
• Cephalexin Diketopiperazine Monoacid (Mixture of Diastereomers)
• 2-[1-Amino-2-[benzyl(carboxy)amino]-2-oxoethyl]-5-methyl-3,6-dihydro-2H-1,3-thiazine-4-carboxylic acid
• 1323247-65-9

• Inchi： 1S/C16H19N3O5S/c1-9-8-25-13(18-12(9)15(21)22)11(17)14(20)19(16(23)24)7-10-5-3-2-4-6-10/h2-6,11,13,18H,7-8,17H2,1H3,(H,21,22)(H,23,24)
• InChI Key： WHOCCWUTLCSGHB-UHFFFAOYSA-N
• SMILES： S1CC(C)=C(C(=O)O)NC1C(C(N(C(=O)O)CC1C=CC=CC=1)=O)N

Computed Properties

• Exact Mass: 365.10454189g/mol
• Monoisotopic Mass: 365.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 660.3±65.0 °C at 760 mmHg
• Flash Point: 353.2±34.3 °C
• Vapor Pressure: 0.0±2.1 mmHg at 25°C

Cephalexin Diketopiperazine Monoacid(Mixture of Diastereomers) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Cephalexin Diketopiperazine Monoacid(Mixture of Diastereomers)

Introduction to Cephalexin Diketopiperazine Monoacid (Mixture of Diastereomers) and Its Significance in Modern Medicinal Chemistry

The compound with the CAS number 1323247-65-9 is a fascinating subject in the realm of medicinal chemistry, particularly under the category of Cephalexin Diketopiperazine Monoacid (Mixture of Diastereomers). This compound represents a unique derivative of the well-known antibiotic cephalexin, which has been widely used for decades to treat various bacterial infections. The structural modification leading to the formation of this diketopiperazine derivative introduces novel pharmacological properties that make it a subject of intense research interest.

In recent years, the development of new antibiotics has become increasingly challenging due to the rise of antibiotic-resistant bacteria. This has spurred researchers to explore alternative approaches, including the modification of existing antibiotics to enhance their efficacy and spectrum of activity. The Cephalexin Diketopiperazine Monoacid (Mixture of Diastereomers) is one such derivative that has garnered attention for its potential therapeutic applications.

The diketopiperazine moiety in this compound plays a crucial role in its pharmacological profile. Piperazine derivatives are known for their ability to interact with biological targets in unique ways, often leading to enhanced binding affinity and improved pharmacokinetic properties. The presence of two diastereomers in the mixture further complicates and enriches the pharmacological landscape, offering multiple pathways for interaction with bacterial enzymes and receptors.

Recent studies have highlighted the importance of diastereomer mixtures in medicinal chemistry. Diastereomers, while not enantiomers, can exhibit distinct biological activities due to differences in their spatial arrangement. This phenomenon has been exploited to develop more effective and selective drugs. The Cephalexin Diketopiperazine Monoacid (Mixture of Diastereomers) is a prime example of how structural diversity can be leveraged to improve therapeutic outcomes.

The synthesis of this compound involves intricate organic transformations that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, including catalytic processes and chiral auxiliaries, have been employed to achieve the desired diastereomeric mixture. These synthetic strategies not only highlight the ingenuity of modern organic chemistry but also underscore the importance of precision in drug development.

One of the most intriguing aspects of this compound is its potential application in combating multidrug-resistant bacteria. Preliminary studies have shown that derivatives of cephalexin can exhibit activity against bacteria that have developed resistance to conventional cephalosporins. This is attributed to the unique structural features introduced by the diketopiperazine moiety, which can disrupt bacterial cell wall synthesis or other vital metabolic pathways.

The pharmacokinetic properties of Cephalexin Diketopiperazine Monoacid (Mixture of Diastereomers) are also a subject of investigation. Unlike its parent compound, cephalexin, this derivative may exhibit improved solubility and bioavailability, which could lead to more effective dosing regimens and reduced side effects. These properties are critical for patient compliance and overall treatment success.

In conclusion, the compound with CAS number 1323247-65-9, specifically referred to as Cephalexin Diketopiperazine Monoacid (Mixture of Diastereomers), represents a significant advancement in medicinal chemistry. Its unique structure and promising pharmacological properties make it a valuable candidate for further research and development. As antibiotic resistance continues to pose a global health challenge, compounds like this offer hope for new solutions and innovative approaches to treating bacterial infections.